3-Chloro-4-cyclopropoxy-5-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxy-5-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-6-3-11-4-7(10)8(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: SSCRLFKYYDRUDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2F)Cl

Description

3-Chloro-4-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative characterized by a pyridine ring substituted with chloro (Cl), cyclopropoxy (C₃H₅O), and fluoro (F) groups at positions 3, 4, and 5, respectively. Its molecular formula is C₈H₆ClFNO, with a molecular weight of 201.6 g/mol. The compound’s unique substituent profile imparts distinct electronic and steric properties:

• Cyclopropoxy Group: A strained three-membered cyclic ether that introduces steric bulk and unique electronic effects compared to linear alkoxy groups (e.g., methoxy or ethoxy). Cyclopropane rings are known for their propensity to undergo ring-opening under acidic or thermal conditions, which may influence stability or downstream reactivity .

This compound is likely employed as a key intermediate in pharmaceuticals or agrochemicals, where halogenated pyridines are commonly used to modulate bioactivity, solubility, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxy-5-fluoropyridine can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of 4-chloro-3-fluoropyridine with cyclopropanol under basic conditions. The reaction typically requires a base such as potassium carbonate (K2CO3) and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxy-5-fluoropyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the 3-position can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the nitrogen atom in the pyridine ring.

Cyclization: The cyclopropoxy group can undergo ring-opening reactions, leading to the formation of different cyclic structures

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) in solvents like methanol or tetrahydrofuran (THF).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield 3-methoxy-4-cyclopropoxy-5-fluoropyridine .

Scientific Research Applications

3-Chloro-4-cyclopropoxy-5-fluoropyridine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Agrochemicals: The compound is used in the development of pesticides and herbicides due to its biological activity.

Material Science: It is employed in the synthesis of advanced materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxy-5-fluoropyridine involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to desired biological effects. For instance, it may bind to enzyme active sites, altering their activity and affecting metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Profiles and Functional Group Analysis

The table below compares 3-Chloro-4-cyclopropoxy-5-fluoropyridine with two structurally related compounds:

Compound Name	Molecular Formula	Substituents (Position)	Key Functional Groups	Notable Properties
3-Chloro-4-cyclopropoxy-5-fluoropyridine	C₈H₆ClFNO	Cl (3), cyclopropoxy (4), F (5)	Pyridine, strained ether, halogens	High electrophilicity, steric bulk
5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine	C₁₂H₁₀FNO₂	F (3), methoxy (4) on phenyl; OH (2) on pyridine	Hydroxypyridine, methoxy, phenyl	Hydrogen bonding (OH), moderate polarity
5-Chloro-4-{[3-chloro-4-fluoro-phenylimino]-methyl}-pyridin-3-ol	C₁₂H₈Cl₂FN₂O	Cl (5), imino-phenyl (4), OH (3)	Imino group, dihalogenated phenyl	Conjugated system, potential tautomerism

Key Observations:

Electronic Effects: The target compound’s Cl and F substituents create a strong electron-deficient pyridine core, favoring electrophilic aromatic substitution or metal-catalyzed coupling. In contrast, 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine’s hydroxyl group enhances polarity and hydrogen-bonding capacity, increasing aqueous solubility .

Steric and Stability Considerations :

• The cyclopropoxy group in the target compound imposes greater steric hindrance than methoxy or linear alkoxy groups, which may slow reaction kinetics or influence regioselectivity in substitutions.
• Cyclopropane’s ring strain could render the target compound susceptible to ring-opening under harsh conditions, whereas methoxy and hydroxyl groups are more stable .

Reactivity in Synthesis: The patent in demonstrates that halogenated pyridines (e.g., 3-Chloro-5-hydroxy-pyridine-4-carbaldehyde) readily react with amines to form imino intermediates . By analogy, the target compound’s Cl substituent at position 3 may undergo nucleophilic displacement with amines or alkoxides. The hydroxyl group in 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine could serve as a leaving group in alkylation or acylation reactions, unlike the stable Cl group in the target compound .